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Compound Name: Bexlosteride

Cat. No.: B1666931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bexlosteride (also known as LY300502) is a potent and selective non-competitive inhibitor of

5α-reductase type I, an enzyme responsible for the conversion of testosterone to the more

potent androgen, dihydrotestosterone (DHT)[1][2]. In prostatic cells, this conversion is a key

driver of androgen receptor-dependent signaling, which can lead to cell proliferation and

secretion of prostate-specific antigen (PSA). Due to its inhibitory action on this pathway,

Bexlosteride has been investigated for its potential therapeutic effects in conditions like benign

prostatic hyperplasia and prostate cancer.

These application notes provide a comprehensive guide for the dissolution and use of

Bexlosteride in in vitro cell culture experiments, with a focus on the androgen-sensitive human

prostate adenocarcinoma cell line, LNCaP.

Data Presentation
The following table summarizes the reported in vitro efficacy of Bexlosteride in LNCaP cells.
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Parameter Cell Line
Effective
Concentration

IC50 Reference

Inhibition of [3H]-

Testosterone

Metabolism

LNCaP - 5.77 nM [1]

Antagonism of

Testosterone-

Induced Cell

Proliferation

LNCaP >10 nM - [1]

Complete

Blockade of

Testosterone-

Induced

Mitogenic Effects

LNCaP 1000 nM - [1]

Antagonism of

Testosterone-

Induced PSA

Secretion

LNCaP ≥30 nM - [1]

Signaling Pathway
Bexlosteride exerts its effects by inhibiting the 5α-reductase enzyme, which is a critical step in

the androgen signaling pathway. The diagram below illustrates this mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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